1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate

• IUPAC Name: [1-[acetamido-(4-nitrophenyl)methyl]naphthalen-2-yl] acetate
• InChI: InChI=1S/C21H18N2O5/c1-13(24)22-21(16-7-10-17(11-8-16)23(26)27)20-18-6-4-3-5-15(18)9-12-19(20)28-14(2)25/h3-12,21H,1-2H3,(H,22,24)
• InChI Key: XDDAGAKRKHLJCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C1=CC=C(C=C1)[N+](=O)[O-])C2=C(C=CC3=CC=CC=C32)OC(=O)C
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol

Description

1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate, also known as NAPNA, is a chemical compound that has gained significant attention in the scientific research community due to its various applications. NAPNA is a derivative of 2-naphthyl acetate and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate involves its hydrolysis by esterases to form 4-nitrophenol and 2-naphthyl acetate. The hydrolysis reaction is reversible and can be monitored using spectrophotometry. 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate has been shown to be a specific substrate for esterases and can be used to measure esterase activity in various biological samples.
Biochemical and Physiological Effects:
1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate has been shown to have no significant biochemical or physiological effects on living organisms. However, its hydrolysis product, 4-nitrophenol, has been shown to have toxic effects on living organisms at high concentrations.

Advantages and Limitations for Lab Experiments

1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate has several advantages for use in lab experiments, including its high specificity for esterases, its stability in aqueous solutions, and its ability to be monitored using spectrophotometry. However, 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate has some limitations, including its relatively high cost and the fact that its hydrolysis product, 4-nitrophenol, can interfere with the measurement of other enzymes that also produce 4-nitrophenol.

Future Directions

There are several future directions for the use of 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate in scientific research, including its use in the development of new drugs for the treatment of various diseases, its use in the development of biosensors for the detection of esterase activity in living cells, and its use in the development of new methods for the measurement of esterase activity in biological samples. Additionally, further research is needed to determine the potential toxic effects of 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate and its hydrolysis product, 4-nitrophenol, on living organisms.

Synthesis Methods

The synthesis of 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate involves a multi-step process that starts with the reaction of 2-naphthol with acetic anhydride to form 2-naphthyl acetate. The resulting compound is then reacted with 4-nitrobenzylamine in the presence of a base to form 1-(4-nitrobenzyl)-2-naphthyl acetate. This compound is then reacted with acetic anhydride and acetic acid in the presence of a base to form the final product, 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate.

Scientific Research Applications

1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate has several scientific research applications, including its use as a substrate for esterase activity assays, its use in the development of biosensors, and its use as a fluorescent probe for the detection of esterase activity in living cells. 1-[(acetylamino)(4-nitrophenyl)methyl]-2-naphthyl acetate has also been used in the development of new drugs for the treatment of various diseases.